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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500

Isopropyl methyl sulfide, also known as 2-(methylthio)propane, is a volatile organic
compound with a distinct odor. A summary of its key physical and chemical properties is
presented in Table 1.

Table 1: Physicochemical Data for Isopropyl Methyl Sulfide

Property Value Source(s)
Molecular Formula C4H10S [1112]
Molecular Weight 90.18 g/mol [1][2]13]
Boiling Point 82-83 °C at 760 mmHg [11[3]114]

85 °C [5]

Density 0.828 g/cm?3 [1]

Flash Point -145°Cto-15°C [415]
Melting Point -101.48 °C [31[6]
Vapor Pressure 87.4 mmHg at 25 °C [1112][4]
CAS Number 1551-21-9 [1][2]14]1[5]

Experimental Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a volatile and flammable compound like isopropyl

methyl sulfide, accurate determination requires specific experimental techniques. Two

common methods are detailed below.

Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample volumes.

Protocol:

Sample Preparation: A small volume (approximately 0.5 mL) of isopropyl methyl sulfide is
placed into a small test tube or a Durham tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
sample tube with the open end down.

Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a
high-boiling point oil (e.g., mineral oil), making sure the rubber band used for attachment is
above the oil level.

Heating: The side arm of the Thiele tube is gently heated with a micro-burner or a hot air
gun. This design ensures uniform heating of the oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube as the trapped air expands and the sample begins to vaporize. Heating is continued
until a steady and rapid stream of bubbles is observed.

Boiling Point Reading: The heat source is then removed. As the apparatus cools, the
bubbling will slow down and stop. The boiling point is the temperature at which the liquid is
drawn back into the capillary tube.[7][8] This process should be repeated to ensure accuracy.

Boiling Point Determination by Distillation

This method is suitable when a larger volume of the substance is available and can also serve

as a purification step.
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Protocol:

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
distillation head with a condenser, a thermometer, and a receiving flask.

o Sample and Boiling Chips: The round-bottom flask is charged with a sample of isopropyl
methyl sulfide (at least 5 mL) and a few boiling chips to ensure smooth boiling.

e Heating: The flask is heated using a heating mantle.

o Temperature Reading: The thermometer bulb should be positioned so that its top is level with
the side arm of the distillation head leading to the condenser. This ensures that the
measured temperature is that of the vapor in equilibrium with the boiling liquid.

o Data Collection: The temperature is recorded when the liquid is boiling steadily and a
consistent temperature is observed on the thermometer. This stable temperature is the
boiling point. The atmospheric pressure should also be recorded as the boiling point is
pressure-dependent.

Diagrams

The following diagrams illustrate the experimental workflow and logical relationships in
determining the boiling point of isopropyl methyl sulfide.
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Caption: Workflow for Boiling Point Determination.
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Caption: Thiele Tube Setup for Micro-Boiling Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074500#isopropyl-methyl-sulfide-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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